2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene

ADMET 药代动力学预测 药物相似性
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H22O5
Molecular Weight 330.4 g/mol
Cat. No. B15596576
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Technical Parameters


Basic Identity
Product Name2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene
Molecular FormulaC19H22O5
Molecular Weight330.4 g/mol
Structural Identifiers
InChIInChI=1S/C19H22O5/c1-20-14-8-11-6-7-12-9-16(22-3)18(23-4)19(24-5)17(12)13(11)10-15(14)21-2/h8-10H,6-7H2,1-5H3
InChIKeyUXPMGFOMOMHUTK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2,3,4,6,7-Pentamethoxy-9,10-Dihydrophenanthrene: Overview and Analytical Reference Applications


2,3,4,6,7-五甲氧基-9,10-二氢菲(CAS: 35323-53-6)是一种多甲氧基取代的9,10-二氢菲类天然产物,属于氢化菲(hydrophenanthrene)类有机化合物[1]。该化合物分子式为C₁₉H₂₂O₅,分子量330.38,含有五个甲氧基取代基且不含氢键供体(HBD=0),LogP为3.7。其天然来源主要为兰科(Orchidaceae)植物,可从Bulbophyllum vaginatum中分离获得[2],并被用作Dioscorea属植物分析的参考化合物。该化合物属于一类在高等植物中分布有限的植物防御性次生代谢产物[3]。

Analytical Reference Dioscorea species profiling standard
Negative Control Anti-inflammatory & cytotoxicity screens
SAR Probe Methoxy positional effect studies

Why Substitution Pattern Determines Function


9,10-二氢菲类化合物的生物活性高度依赖于甲氧基和羟基的取代位置、数量及模式。2,3,4,6,7-五甲氧基取代模式形成了独特的电子分布和空间构型,即使同为五甲氧基取代,不同位置异构体的活性谱和理化性质也存在显著差异。QSAR研究已证实,9,10-二氢菲衍生物的结构与其生物活性之间存在强相关性[1]。此外,同类化合物中取代基的微小变化即可导致活性数量级差异——例如某些含季铵盐修饰的二氢菲抗菌活性可比母核高10-20倍[2]。因此,在研究体系中以未经充分表征的同类化合物替代2,3,4,6,7-五甲氧基-9,10-二氢菲,将无法保证实验结果的可重复性和可比性。

Positional Isomer Mismatch

Methoxy position alters bioactivity; 2,3,4,6,7 pattern is not interchangeable with 1,2,5,6,7 isomer.

Subclass Activity Divergence

9,10-dihydrophenanthrenes with hydroxyl groups show different potency; fully methoxylated form may not replicate those activities.

Analytical Co-elution Risk

Structurally similar dihydrophenanthrenes may co-elute; verified substitution pattern is critical for accurate quantification.

Differentiation Evidence vs. Close Analogs


Anti-Inflammatory Activity Comparison with Coelonin

在针对39个9,10-二氢菲类似物的系统性ADMET计算分析中,2,3,4,6,7-五甲氧基-9,10-二氢菲展现出与羟基取代类似物显著不同的药代动力学预测特征。该化合物不含氢键供体(HBD=0),而同类化合物如2,4,7-三羟基-9,10-二氢菲(HBD=3)则具有多个氢键供体,这导致两者在膜渗透性和口服生物利用度的预测指标上存在根本差异[1]。该研究的2D QSAR模型达到了0.89和0.82的相关系数,具有统计稳健性,为该类化合物的构效关系分析提供了可靠的量化框架[2]。

Anti-Inflammatory Activity
Reported
IC50 >50 µM vs coelonin sub-µM
Negative control candidate for screening assays
Supplier & phytochemistry reference data
ADMET 药代动力学预测 药物相似性 计算化学

Positional Isomer Cytotoxicity Divergence

在一项针对39个9,10-二氢菲类似物的系统性分子对接研究中,使用SARS-CoV-2主蛋白酶(3CLpro/Mpro,PDB ID: 7JYC)晶体结构进行对接模拟,并结合扩展分子动力学模拟进行验证[1]。2,3,4,6,7-五甲氧基-9,10-二氢菲被纳入该39个生物活性类似物中进行排序和评估[2]。该化合物因其完全甲氧基化的芳环结构,与含有游离羟基的类似物在氢键网络形成能力和结合位点取向方面展现出差异化特征。

Positional Isomer Activity
Class-level
No reported cytotoxicity vs moderate activity of 1,2,5,6,7 isomer
Supports methoxy position–activity interpretation
Qualitative comparison; exact IC50 not disclosed
分子对接 SARS-CoV-2 3CLpro 抗病毒药物发现

sEH Inhibition Potency Relative to Thalicpureine

2,3,4,6,7-五甲氧基-9,10-二氢菲的物化参数(LogP=3.7,tPSA=46.2,HBD=0,可旋转键=5)决定了其在制剂配方中的独特行为特征。与羟基取代类似物(如2,4,7-三羟基-9,10-二氢菲,含多个氢键供体,tPSA通常>80)相比,该化合物的中等亲脂性和低极性表面积使其在DMSO中具有良好溶解度,但水溶性有限(估计<1 mg/mL),需要特定的体内给药配方策略(如DMSO:Tween 80:Saline体系)[1]。

sEH Inhibition
Reported
IC50 >10 µM vs thalicpureine (no sEH activity)
Low-activity control for sEH assays
BindingDB data; PHOME substrate, 1 min preincubation
溶解度 制剂配方 物化性质 体内实验

Key Application Scenarios


Negative Control in Anti-Inflammatory and Cytotoxic Screens

2,3,4,6,7-五甲氧基-9,10-二氢菲已被纳入针对SARS-CoV-2主蛋白酶(3CLpro)的39个9,10-二氢菲类似物的系统性计算筛选中,包括2D QSAR建模、ADMET预测和分子对接模拟[1]。该化合物因其完全甲氧基化的特征(HBD=0,LogP=3.7),可作为评估甲氧基取代模式对3CLpro靶点结合影响的参比化合物。在开发新型SARS-CoV-2抑制剂的结构优化项目中,该化合物的对接结果可作为进一步结构修饰的起点。

SAR Probe for Methoxy Positional Effects

该化合物可作为Dioscorea属植物分析的参考化合物[1],并作为兰科植物Bulbophyllum vaginatum的特征性次生代谢产物,在植物化学分类学研究中用作化学标记物。其天然来源有限、分布特异的特点使其适用于构建植物化学指纹图谱和物种鉴别研究[2]。

Calibration Standard for Dioscorea Phytochemical Analysis

由于该化合物具有明确的分子描述符(LogP=3.7,tPSA=46.2,HBD=0,分子量330.38)且已纳入已发表的QSAR和ADMET预测模型[1],它可作为实验验证计算模型预测准确性的理想候选化合物。特别是其无氢键供体的特性使其成为验证膜渗透性预测模型(如PAMPA或Caco-2)的合适探针分子。

Lipophilic Control for Permeability and Solubility Studies

该化合物被描述为用于细胞毒性活性研究的菲类衍生物[1]。基于9,10-二氢菲类化合物的构效关系研究,完全甲氧基化修饰可能赋予其与羟基化类似物(如juncusol及其衍生物,IC50范围为0.3-27.7 μg/mL)不同的细胞毒性谱。采购用于细胞毒性筛选时,建议将2,4,7-三羟基-9,10-二氢菲等化合物作为平行对照,以评估甲氧基化程度对活性的影响。

Application
Selection Property
Validation Focus
Negative Control in Screening
Low bioactivity in anti-inflammatory & cytotoxic assays
Assay signal-to-noise and artifact control
SAR Probe for Methoxy Position
Distinct 2,3,4,6,7 substitution pattern
Positional isomer activity comparison
Dioscorea Phytochemical Standard
Unique chromatographic retention & UV profile
Co-elution avoidance and quantification accuracy
Lipophilic Control for ADME
High lipophilicity, zero H-bond donors
Permeability and solubility benchmarking

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